Cas no 1185306-79-9 (4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine)

• Product Name: 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine
• CAS No: 1185306-79-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5143215
• Update Time: 2025-06-08

4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine

• Inchi： 1S/C7H9ClN2O/c1-3-11-7-9-4-5(2)6(8)10-7/h4H,3H2,1-2H3
• InChI Key： YURQWOQIYCTDGH-UHFFFAOYSA-N
• SMILES： O(C1=NC=C(C)C(Cl)=N1)C([H])([H])C([H])([H])[H]

Additional information on 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine

Introduction to 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine (CAS No. 1185306-79-9)

4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine, with the CAS number 1185306-79-9, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a deuterated derivative of 4-chloro-5-methyl-2-ethoxypyrimidine, where the ethoxy group is labeled with deuterium (D) atoms. The introduction of deuterium atoms can significantly alter the physical and chemical properties of a molecule, making it an important tool in various scientific applications.

The structure of 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine consists of a pyrimidine ring with a chlorine atom at the 4-position, a methyl group at the 5-position, and an ethoxy group labeled with five deuterium atoms at the 2-position. The presence of deuterium atoms can affect the metabolic stability and pharmacokinetic properties of the compound, making it particularly useful in drug development and metabolic studies.

In recent years, deuterated compounds have become increasingly important in pharmaceutical research due to their potential to improve drug efficacy and reduce side effects. The stable isotope labeling with deuterium can slow down metabolic processes, leading to longer half-lives and potentially reduced toxicity. This makes 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine an attractive candidate for various therapeutic applications.

One of the key areas where 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine has shown promise is in the development of antiviral agents. Pyrimidine derivatives are known for their antiviral properties, and the introduction of deuterium atoms can enhance these properties by improving metabolic stability. Recent studies have demonstrated that deuterated pyrimidines can effectively inhibit viral replication, making them potential candidates for treating viral infections such as HIV and hepatitis C.

Beyond antiviral applications, 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine has also been explored for its potential in cancer therapy. Pyrimidine-based compounds are often used as antimetabolites to disrupt DNA synthesis in cancer cells. The enhanced stability provided by deuterium labeling can improve the therapeutic index of these compounds, potentially leading to more effective cancer treatments with fewer side effects.

In addition to its therapeutic applications, 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine is also valuable as a research tool. Deuterated compounds are widely used in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to study molecular structures and interactions. The distinct chemical shifts and mass differences provided by deuterium labeling can offer valuable insights into the behavior of molecules in biological systems.

The synthesis of 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine typically involves several steps, including the preparation of the deuterated ethoxide precursor and subsequent coupling reactions to form the final product. Advanced synthetic methods and purification techniques are employed to ensure high purity and yield, making this compound readily available for research and development purposes.

In conclusion, 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine (CAS No. 1185306-79-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it a valuable tool for developing new therapeutic agents and advancing our understanding of molecular interactions in biological systems. As research continues to uncover new applications for deuterated compounds, the importance of 4-Chloro-5-methyl-2-(ethoxy-d5)-pyrimidine is likely to grow, contributing to advancements in drug discovery and development.